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Compound of Interest

Compound Name: Rutamycin

Cat. No.: B610604 Get Quote

Audience: Researchers, scientists, and drug development professionals.

These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution of Rutamycin for research purposes.

Introduction
Rutamycin, also known as Oligomycin D, is a macrolide antibiotic produced by Streptomyces

rutgersensis.[1][2] It is a potent inhibitor of mitochondrial F1F0-ATPase (ATP synthase), which

makes it a valuable tool in cell metabolism research to study oxidative phosphorylation.[1][2]

Accurate preparation of a stock solution is the first critical step for ensuring reproducible

experimental results.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Rutamycin is provided in the table

below. This information is essential for calculating the required amounts for stock solution

preparation.
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Property Value References

Synonyms Oligomycin D, A 272 [1][2]

CAS Number 1404-59-7 [1][3][4]

Molecular Formula C₄₄H₇₂O₁₁ [1][2][3][4]

Molecular Weight 777.05 g/mol [1]

Appearance White crystalline solid powder [1][5]

Solubility

Soluble in Dimethyl Sulfoxide

(DMSO), ethanol, methanol,

chloroform, and other lower

alcohols and ketones.

Sparingly soluble in diethyl

ether and relatively insoluble in

water and hydrocarbon

solvents.

[1][5]

Experimental Protocol: Preparation of a 10 mM
Rutamycin Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Rutamycin in DMSO.

Materials
Rutamycin (solid powder)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Calculation
To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) /

1000

Example calculation for 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 777.05 g/mol / 1000 = 7.77 mg

Procedure
Acclimatization: Before opening, allow the vial of Rutamycin powder to equilibrate to room

temperature for at least 20 minutes. This prevents condensation of moisture on the

compound.

Weighing: Tare a sterile microcentrifuge tube or amber vial on a calibrated analytical

balance. Carefully weigh the desired amount of Rutamycin powder (e.g., 7.77 mg for 1 mL

of 10 mM solution) into the tube.

Solubilization: Add the calculated volume of anhydrous DMSO to the tube containing the

Rutamycin powder. For the example, add 1 mL of DMSO.

Dissolution: Cap the tube securely and vortex thoroughly until the solid is completely

dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary. Visually

inspect the solution to ensure no particulates are present.

Aliquotting: For ease of use and to minimize freeze-thaw cycles, aliquot the stock solution

into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

Labeling: Clearly label each aliquot with the name of the compound (Rutamycin),

concentration (10 mM), solvent (DMSO), and the date of preparation.

Storage and Stability
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Proper storage is crucial to maintain the activity of the Rutamycin stock solution.

Storage Condition Duration Reference

Short-term Days to weeks 0 to 4°C

Long-term Months to years -20°C or -80°C

Note: The solid, powdered form of Rutamycin should be stored dry, dark, and at -20°C for

long-term stability.[1] It is recommended to protect solutions from light.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of a Rutamycin stock

solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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